Methyl 2-((3-phenylpropyl)amino)acetate

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: methyl 2-(3-phenylpropylamino)acetate
• InChI: InChI=1S/C12H17NO2/c1-15-12(14)10-13-9-5-8-11-6-3-2-4-7-11/h2-4,6-7,13H,5,8-10H2,1H3
• InChI Key: WCHDMHHUUWYIJM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNCCCC1=CC=CC=C1

Description

Methyl 2-((3-phenylpropyl)amino)acetate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon condition, glycine methyl ester (330 mg, 2.63 mmol) was dissolved in 3 mL of dry DMF and then DIPEA (573 μL, 3.29 mmol) and 1-bromo-3-phenylpropane (100 μL, 0.658 mmol) were added. The reaction mixture was then stirred for one day at room temperature. Upon completion of the reaction, the reaction was terminated by adding 5 mL of water, and the reaction mixture was extracted with diethyl ether (4 mL×4). The organic layer thus obtained was treated with anhydrous magnesium sulfate to remove water. The precipitate was filtered out and the resulting solution was concentrated by distillation under reduced pressure and purified by column chromatography to obtain 19.6 mg (0.0946 mmol, 14%) of the desired compound.